2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-(4-ethoxyphenyl)acetamide
CAS No.: 939157-09-2
Cat. No.: VC5137888
Molecular Formula: C20H23NO4
Molecular Weight: 341.407
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 939157-09-2 |
|---|---|
| Molecular Formula | C20H23NO4 |
| Molecular Weight | 341.407 |
| IUPAC Name | 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(4-ethoxyphenyl)acetamide |
| Standard InChI | InChI=1S/C20H23NO4/c1-4-23-16-10-8-15(9-11-16)21-18(22)13-24-17-7-5-6-14-12-20(2,3)25-19(14)17/h5-11H,4,12-13H2,1-3H3,(H,21,22) |
| Standard InChI Key | VDAHYIWUIVOEKD-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2OC(C3)(C)C |
Introduction
Potential Biological Activities
While specific biological activities of 2-[(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-(4-ethoxyphenyl)acetamide are not documented, compounds with similar structures have shown promise in various therapeutic areas. For example, benzofuran derivatives are known for their antioxidant, anti-inflammatory, and anticancer properties .
Synthesis and Characterization
The synthesis of such compounds typically involves multi-step reactions, including the formation of the benzofuran core and subsequent attachment of the acetamide and ethoxyphenyl groups. Characterization would involve spectroscopic methods like NMR and mass spectrometry to confirm the structure.
| Synthesis Step | Description |
|---|---|
| Starting Materials | Not specified |
| Reaction Conditions | Not specified |
| Yield | Not specified |
Future Research Directions
Given the potential biological activities of similar compounds, future research should focus on synthesizing and characterizing 2-[(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-(4-ethoxyphenyl)acetamide. This could involve:
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Synthesis Optimization: Developing efficient synthesis protocols.
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Biological Screening: Evaluating the compound's activity against various biological targets.
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Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological properties.
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